Cas no 50619-40-4 (2-amino-9-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-3h-purin-6-one)

2-amino-9-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-3h-purin-6-one structure
50619-40-4 structure
Product Name:2-amino-9-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-3h-purin-6-one
CAS No:50619-40-4
MF:C11H15N5O4
MW:281.267901659012
CID:934017
PubChem ID:135493007
Update Time:2025-04-19

2-amino-9-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-3h-purin-6-one Chemical and Physical Properties

Names and Identifiers

    • 2-amino-9-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-3h-purin-6-one
    • DS-012940
    • NSC615827
    • 125073-26-9
    • 2-AMINO-9-[2,3-DIHYDROXY-4-(HYDROXYMETHYL)CYCLOPENTYL]-1H-PURIN-6-ONE
    • SCHEMBL9078539
    • NSC-138435
    • NSC138435
    • CHEMBL64065
    • 2-Amino-1,9-dihydro-9-(2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl)-6H-purin-6-one
    • 50619-40-4
    • Inchi: 1S/C11H15N5O4/c12-11-14-9-6(10(20)15-11)13-3-16(9)5-1-4(2-17)7(18)8(5)19/h3-5,7-8,17-19H,1-2H2,(H3,12,14,15,20)/t4-,5-,7-,8+/m1/s1
    • InChI Key: KIDOTSCXAILVGR-APOSLCTFSA-N
    • SMILES: O[C@@H]1[C@@H]([C@@H](CO)C[C@H]1N1C=NC2C(NC(N)=NC1=2)=O)O

Computed Properties

  • Exact Mass: 281.11255
  • Monoisotopic Mass: 281.11240398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 146Ų

Experimental Properties

  • PSA: 145.99
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